Cas no 2228457-54-1 (3-hydroxy-3-4-(morpholin-4-yl)phenylpropanenitrile)

• Product Name: 3-hydroxy-3-4-(morpholin-4-yl)phenylpropanenitrile
• CAS No: 2228457-54-1
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6082804
• PubChem ID: 165880359
• Update Time: 2025-10-28

3-hydroxy-3-4-(morpholin-4-yl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-4-(morpholin-4-yl)phenylpropanenitrile
• 3-hydroxy-3-[4-(morpholin-4-yl)phenyl]propanenitrile
• EN300-1757352
• 2228457-54-1

• Inchi： 1S/C13H16N2O2/c14-6-5-13(16)11-1-3-12(4-2-11)15-7-9-17-10-8-15/h1-4,13,16H,5,7-10H2
• InChI Key： RCAULZKHKXPHFX-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)C(CC#N)O)CC1

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.5Ų

Additional information on 3-hydroxy-3-4-(morpholin-4-yl)phenylpropanenitrile

Professional Introduction to Compound with CAS No. 2228457-54-1 and Product Name: 3-hydroxy-3-4-(morpholin-4-yl)phenylpropanenitrile

The compound identified by the CAS number 2228457-54-1 and the product name 3-hydroxy-3-4-(morpholin-4-yl)phenylpropanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of both hydroxyl and morpholine substituents in its molecular framework suggests a multifaceted interaction capability with biological targets, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that exhibit dual functionality, allowing for targeted therapeutic action with minimized side effects. The compound 3-hydroxy-3-4-(morpholin-4-yl)phenylpropanenitrile aligns well with this trend, as its structural design incorporates elements that are known to enhance binding affinity and selectivity. Specifically, the morpholine moiety is a well-documented pharmacophore that contributes to the compound's solubility and bioavailability, while the hydroxyl group provides a site for hydrogen bonding interactions with biological receptors.

Recent studies have highlighted the importance of 3-hydroxy-3-4-(morpholin-4-yl)phenylpropanenitrile in the context of modulating enzymatic activity. Its molecular structure suggests potential inhibitory effects on various kinases and phosphatases, which are critical enzymes involved in signal transduction pathways. Dysregulation of these pathways is implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. By targeting these enzymes, the compound may offer a novel therapeutic approach to treating these conditions.

The synthesis of 3-hydroxy-3-4-(morpholin-4-yl)phenylpropanenitrile involves a series of well-established organic reactions that highlight its synthetic accessibility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the nitrile group, followed by functional group transformations to introduce the hydroxyl and morpholine moieties. Advances in synthetic methodologies have enabled researchers to optimize these reactions for higher yields and purity, facilitating further structural modifications and derivatization.

One of the most compelling aspects of 3-hydroxy-3-4-(morpholin-4-yl)phenylpropanenitrile is its potential as a scaffold for drug development. The flexibility of its molecular structure allows for modifications at multiple sites, enabling chemists to fine-tune its pharmacological properties. For instance, alterations to the morpholine ring can influence its metabolic stability and binding affinity, while changes to the hydroxyl group can affect its solubility and interaction with biological targets. This adaptability makes it an attractive candidate for structure-based drug design (SBDD) approaches.

Current research efforts are focused on evaluating the pharmacokinetic profile of 3-hydroxy-3-4-(morpholin-4-yl)phenylpropanenitrile in preclinical models. These studies aim to assess its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Understanding these parameters is crucial for determining its suitability for clinical translation and identifying potential safety concerns early in the development process. Preliminary findings suggest that the compound exhibits favorable pharmacokinetic properties, which bodes well for its future therapeutic applications.

The compound's potential therapeutic applications extend beyond oncology. Emerging evidence suggests that it may also have utility in treating neurological disorders by modulating neurotransmitter activity. The morpholine group's ability to cross the blood-brain barrier enhances its feasibility as a central nervous system (CNS) drug candidate. Additionally, its structural similarity to known CNS-active compounds may facilitate rapid optimization through computational modeling and high-throughput screening (HTS).

In conclusion, 3-hydroxy-3-4-(morpholin-4-yl)phenylpropanenitrile represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis is amenable to modern chemical methodologies, while its pharmacological profile suggests broad therapeutic applications. As further research unfolds, this compound is poised to make significant contributions to drug discovery and development across multiple disease areas.